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Compound of Interest

Compound Name:
4-Dimethylamino-1-

neopentylpyridinium Chloride

Cat. No.: B022818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential biological significance of 4-Dimethylamino-1-neopentylpyridinium
Chloride. The information is curated for researchers in organic chemistry, material science,

and drug development.

Molecular Structure and Chemical Properties
4-Dimethylamino-1-neopentylpyridinium chloride is a quaternary pyridinium salt. Its

structure consists of a pyridine ring substituted at the 4-position with a dimethylamino group

and at the 1-position (the nitrogen atom of the pyridine ring) with a neopentyl group. The

positive charge on the pyridinium nitrogen is balanced by a chloride anion.

The presence of the electron-donating dimethylamino group at the 4-position significantly

influences the electronic properties of the pyridinium ring. The bulky neopentyl group attached

to the pyridinium nitrogen provides steric hindrance and lipophilicity.

Molecular Structure Diagram
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Compound Preparation

Initial Screening

Mechanistic Studies

Signaling Pathway Analysis

Synthesis and Purification of
4-Dimethylamino-1-neopentylpyridinium Chloride

Antimicrobial Assays
(MIC/MBC determination)

Cytotoxicity Screening
(e.g., MTT assay on cancer cell lines)

Membrane Permeability Assays Apoptosis Assays
(e.g., Annexin V/PI staining)

Enzyme Inhibition Assays Western Blotting for
key signaling proteins

Gene Expression Analysis
(e.g., qPCR, RNA-seq)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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